Cas no 2171540-00-2 (3-{2-(2-ethoxyethoxy)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-{2-(2-ethoxyethoxy)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171540-00-2
• MF: C₂₅H₃₀N₂O₇
• MW: 470.514907360077
• CID: 6172643
• PubChem ID: 165808675
• Update Time: 2025-10-29

3-{2-(2-ethoxyethoxy)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-(2-ethoxyethoxy)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• EN300-1566547
• 2171540-00-2
• 3-{[2-(2-ethoxyethoxy)ethyl]carbamoyl}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C25H30N2O7/c1-2-32-13-14-33-12-11-26-24(30)22(15-23(28)29)27-25(31)34-16-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,21-22H,2,11-16H2,1H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： ZRCAZOGHMWRUEC-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCOCCOCC)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 470.20530130g/mol
• Monoisotopic Mass: 470.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 14
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 123Ų

Additional information on 3-{2-(2-ethoxyethoxy)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Comprehensive Overview of 3-{2-(2-ethoxyethoxy)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171540-00-2)

3-{2-(2-ethoxyethoxy)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171540-00-2) is a specialized organic compound widely utilized in peptide synthesis and bioconjugation applications. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a carboxylic acid terminus, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers often search for "Fmoc-protected amino acid derivatives" or "peptide coupling reagents" to understand its role in modern biochemical research.

The compound's molecular design ensures compatibility with automated synthesizers, addressing the growing demand for high-throughput drug discovery. Recent trends highlight its relevance in antibody-drug conjugates (ADCs), a hot topic in cancer therapeutics. Users frequently inquire about "how to improve peptide yield" or "best Fmoc deprotection methods," underscoring the need for detailed technical insights. Its ethoxyethoxyethyl side chain enhances solubility, a critical factor for non-polar peptide sequences.

From an SEO perspective, this compound aligns with queries like "CAS 2171540-00-2 applications" and "advanced peptide synthesis techniques." Its carbamoyl linkage offers stability during post-translational modifications, a key concern in biopharmaceutical development. The Fmoc group is selectively removable under mild conditions, minimizing side reactions—a feature often discussed in forums about "green chemistry in peptide synthesis."

Analytical data for CAS 2171540-00-2, such as HPLC purity and mass spectrometry profiles, are frequently requested by quality control labs. The compound’s role in click chemistry and proteomics further expands its utility, resonating with searches for "multifunctional linker molecules." Its propanoic acid moiety enables carbodiimide-mediated coupling, a staple technique in biomaterial engineering.

In summary, 3-{2-(2-ethoxyethoxy)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid bridges gaps between academic research and industrial-scale production. Its optimization for microwave-assisted synthesis and compatibility with machine learning-driven drug design positions it at the forefront of innovative chemical solutions.